Cas no 2228466-53-1 (1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228466-53-1
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 5814951
• PubChem ID: 165885497
• Update Time: 2026-03-11

1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethanone
• 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• EN300-1959568
• 2228466-53-1

• Inchi： 1S/C7H2Cl2F3NO/c8-4-2-13-5(9)1-3(4)6(14)7(10,11)12/h1-2H
• InChI Key： NEZWNNDADXQTPX-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=NC=C1Cl)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 242.9465536g/mol
• Monoisotopic Mass: 242.9465536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1)

The compound 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroethyl ketone moiety attached to a dichloropyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound’s electron-withdrawing groups (chlorine and fluorine atoms) enhance its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce off-target effects.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one?" The compound is typically synthesized via Friedel-Crafts acylation of 2,5-dichloropyridine with trifluoroacetic anhydride, followed by purification through recrystallization or column chromatography. Its high purity grade (>98%) is critical for ensuring reproducibility in downstream applications, a key concern for contract research organizations (CROs) and API manufacturers.

The thermodynamic stability and solubility profile of CAS No. 2228466-53-1 make it suitable for diverse reaction conditions, including cross-coupling reactions and nucleophilic substitutions. These properties are particularly relevant in the context of green chemistry, where minimizing hazardous solvents and improving atom economy are prioritized. A frequently debated topic is whether this compound could replace less sustainable intermediates in heterocyclic synthesis, given its balanced reactivity and environmental footprint.

From an analytical perspective, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one is characterized using NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection) and high-resolution mass spectrometry (HRMS). These techniques address another common query: "How to confirm the identity of CAS 2228466-53-1?" Rigorous quality control is essential, as impurities can affect performance in high-throughput screening or catalyst design.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and photoactive materials, reflecting broader interest in functionalized pyridines for energy storage and optoelectronics. Its lipophilicity and hydrogen-bonding capacity also make it a candidate for drug delivery systems, a hot topic in nanomedicine research.

In summary, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one exemplifies the intersection of innovative chemical design and practical utility. As industries prioritize sustainable synthesis and molecular diversification, this compound is poised to remain a focal point in both academic and industrial R&D.